![molecular formula C16H14F2N2OS B2843424 N-(4-(difluoromethoxy)phenyl)indoline-1-carbothioamide CAS No. 398996-19-5](/img/structure/B2843424.png)
N-(4-(difluoromethoxy)phenyl)indoline-1-carbothioamide
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Overview
Description
Scientific Research Applications
Synthesis and Characterization
- Indoline derivatives, including those related to N-(4-(difluoromethoxy)phenyl)indoline-1-carbothioamide, have been synthesized using N-(4-aminophenyl) indoline-1-carbothiamide as a precursor. These compounds were characterized by FT-IR, 1H-NMR, 13C-NMR, and LC-MS techniques, indicating successful synthesis and structural confirmation (Manoharan, 2016).
- A metal-free approach to the synthesis of indoline derivatives through a phenyliodine(III) bis(trifluoroacetate)-mediated amidohydroxylation reaction has been developed, showcasing the versatility in synthesizing complex indoline structures (Correa et al., 2006).
Biological Activities and Pharmaceutical Applications
- Some synthesized indoline derivatives exhibit significant anti-inflammatory and antidiabetic activities, highlighting their potential in therapeutic applications. For example, compounds showed potent inhibition on protein denaturation and α-amylase inhibition, suggesting their use in treating inflammatory diseases and diabetes (Manoharan et al., 2016); (Manoharan et al., 2017).
- The antimicrobial activity of eperezolid-like molecules, including carbothioamide derivatives, against Mycobacterium smegmatis, suggests the potential of these compounds in treating infections caused by mycobacteria (Yolal et al., 2012).
Material Science and Chemistry Applications
- The study of fluorinated indolylfulgimides has shown that these compounds possess photochromic properties, making them suitable candidates for optical switches, photoregulators, and memory media. These findings indicate a wide range of applications in materials science, particularly in developing new optical materials with enhanced stability and performance (Wolak et al., 2003).
Mechanism of Action
Target of Action
N-(4-(difluoromethoxy)phenyl)indoline-1-carbothioamide is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , making them useful in the development of new therapeutic derivatives. They possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to various changes in cellular processes . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
Indole derivatives have been found to impact a broad range of biochemical pathways due to their diverse biological activities . For example, some indole derivatives have been found to inhibit the enzyme α-amylase, which plays a key role in carbohydrate digestion .
Pharmacokinetics
Some indole derivatives have been found to have good pharmacokinetic characteristics . The absorption, distribution, metabolism, and excretion (ADME) properties of these compounds can significantly impact their bioavailability and therapeutic efficacy .
Result of Action
Indole derivatives have been found to have a wide range of effects, depending on their specific biological activity . For example, some indole derivatives have been found to cause cell cycle arrest at the G2/M phase and induce apoptosis pathways .
Biochemical Analysis
Biochemical Properties
Indoline derivatives, including N-(4-(difluoromethoxy)phenyl)indoline-1-carbothioamide, have been found to possess various biological activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, and antimalarial activities . These compounds interact with multiple receptors, enzymes, and other biomolecules, contributing to their diverse biological activities .
Cellular Effects
This inhibition slows down carbohydrate digestion, leading to a decrease in the rate of glucose absorption and reducing postprandial plasma glucose levels .
Molecular Mechanism
Indoline derivatives have been shown to bind with high affinity to multiple receptors, contributing to their diverse biological activities .
properties
IUPAC Name |
N-[4-(difluoromethoxy)phenyl]-2,3-dihydroindole-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F2N2OS/c17-15(18)21-13-7-5-12(6-8-13)19-16(22)20-10-9-11-3-1-2-4-14(11)20/h1-8,15H,9-10H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYSVJZLMXOGHNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=S)NC3=CC=C(C=C3)OC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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